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Compound of Interest

(S)-1-(3-
Methoxyphenyl)ethylamine

cat. No.: B1588291

Compound Name:

An In-depth Technical Guide to the Material Safety Data Sheet for (S)-1-(3-
Methoxyphenyl)ethylamine

This document provides a comprehensive safety and handling guide for (S)-1-(3-
Methoxyphenyl)ethylamine (CAS No. 82796-69-8), a chiral building block frequently utilized
in organic synthesis, particularly within pharmaceutical research and development.[1] Moving
beyond the standard template of a Material Safety Data Sheet (MSDS), this guide synthesizes
regulatory data with practical, field-proven insights. It is designed for researchers, scientists,
and drug development professionals to foster a deep understanding of the compound's hazard
profile and to implement robust safety protocols grounded in the principles of chemical
reactivity and risk mitigation.

Core Hazard Profile and Chemical Rationale

(S)-1-(3-Methoxyphenyl)ethylamine is classified as a hazardous substance requiring careful
handling.[2][3] Its risk profile is rooted in its chemical structure: a primary amine attached to a
substituted aromatic ring. This functionality is the primary driver of its corrosive and toxic
properties.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear summary of its dangers.[4][5]
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Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed.[4]
[5]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[4][5]

Serious Eye Damage

Category 1

H318: Causes serious eye
damage.[4][5]

Skin Sensitization

Category 1/1A

H317: May cause an allergic

skin reaction.[4][5]

H331/H332: Toxic or harmful if

Acute Toxicity, Inhalation Category 3/4 )

inhaled.[4][6]

H412: Harmful to aquatic life
Aquatic Hazard (Chronic) Category 3 with long lasting effects.[4][5]

[6]

Expertise & Causality:

o Corrosivity (H314/H318): As a primary amine, this compound is basic. On contact with

moisture on the skin or in the eyes, it can cause severe chemical burns by disrupting cell

membranes and hydrolyzing proteins. The severity (Category 1B) necessitates immediate

and thorough rinsing upon any contact.[7]

o Toxicity (H302/H331): The toxicity profile is typical for biologically active amines. If ingested

or inhaled, it can be readily absorbed into the bloodstream, potentially interfering with

neurological or other physiological processes. The "harmful" and "toxic" classifications

underscore the need for stringent engineering controls like fume hoods to prevent systemic

exposure.[6]

o Sensitization (H317): Repeated skin contact can lead to allergic sensitization.[4] This is a

crucial consideration for researchers who may handle this or structurally similar compounds
frequently. Once an individual is sensitized, even minute exposures can trigger a significant
allergic reaction.
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Physicochemical Data for Risk Assessment

Understanding the physical properties of a chemical is fundamental to designing safe
experiments and anticipating its behavior under various conditions.

Property Value Source
Molecular Formula CoH13NO [41[8]
Molecular Weight 151.21 g/mol [41[5]
Appearance C.:olc')rless to very pale yellow o1l
liquid

Odor Amine-like [2]
Boiling Point 66 °C @ 0.38 mmHg [6]
Density 1.023 - 1.028 g/cm3 [2][6]
Flash Point >100 °C /> 212 °F [2][6]
pH 10.9 (10 g/L solution @ 20°C) [2]

Soluble in organic solvents.
Solubility Limited water solubility (10 [1][2]

g/L).

Insight for Application: The high boiling point and low vapor pressure at standard temperature
suggest a limited inhalation hazard from the liquid itself at rest.[1][6] HoweVer, the risk
increases significantly if the material is heated, aerosolized, or used in a low-pressure system.
The flash point above 100°C indicates it is not classified as flammable, but it is combustible
and should be kept away from ignition sources.[2][9]

The Hierarchy of Controls: A Self-Validating System
for Safety

Effective safety management prioritizes engineering and administrative controls over sole
reliance on Personal Protective Equipment (PPE). This hierarchy provides a systematic and
robust framework for minimizing risk.
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Hierarchy of Controls
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Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

e Engineering Controls: Always handle (S)-1-(3-Methoxyphenyl)ethylamine inside a certified
chemical fume hood to prevent inhalation of vapors or aerosols.[3][10] An eyewash station
and safety shower must be immediately accessible.[2][7]

o Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPSs)
for all experiments involving this compound. All personnel must be trained on its specific
hazards and emergency procedures.

o Personal Protective Equipment (PPE): PPE is the final barrier of protection and must be
selected carefully based on the corrosive nature of the compound.[11][12]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1588291?utm_src=pdf-body-img
https://www.benchchem.com/product/b1588291?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6449414&productDescription=2-%283-METHOXYPHENL%29ETHLAMIN+25G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/3D/pdf/sds-FB147647.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1632314&productDescription=R+1-3-METHOXYPHENL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M1512_EU_6N.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Chemical safety goggles and a
face shield.[7][12]

Due to the severe eye damage
risk (H318), goggles are
mandatory. A face shield is
required when there is any
splash potential.[12][13]

Hand Protection

Chemical-resistant gloves
(e.g., neoprene, butyl rubber).
[71[12]

Standard nitrile gloves offer
only splash protection and
should be changed
immediately upon contact.[11]
For extended handling, more
robust gloves are necessary.
Always inspect gloves before

use.

Skin/Body Protection

Flame-resistant lab coat, long

pants, and closed-toe shoes.

A lab coat protects against
splashes.[11] Cotton or other
non-synthetic clothing should
be worn underneath, as
synthetic fabrics can melt to

the skin in a fire.

Respiratory Protection

Not typically required if

handled in a fume hood.

If engineering controls fail or
for large-scale spills, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.[7][12]

Experimental Workflow and Protocols

A structured workflow ensures safety at every stage of handling, from receipt to disposal.
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Caption: A typical safe handling workflow for hazardous chemicals.

Protocol for Standard Laboratory Handling

o Preparation: Before retrieving the chemical, ensure the fume hood is operational and the
work area is clear. Confirm the location of the nearest safety shower and eyewash station.

e Don PPE: Put on all required PPE as specified in the table above.
o Transport: Transport the chemical container in a secondary, chemically resistant container.

» Dispensing: Perform all transfers and dispensing of the liquid inside the fume hood. Use
appropriate tools (e.g., pipette, syringe) to avoid splashes.

o Post-Handling: Securely close the primary container. Decontaminate any surfaces that may
have been exposed.

o Waste: Dispose of contaminated consumables (e.g., pipette tips, gloves) in a designated,
labeled hazardous waste container.[2]

o Doff PPE: Remove PPE in the correct order (gloves first) to avoid self-contamination. Wash
hands thoroughly with soap and water.

Protocol for Storage

o Location: Store in a cool, dry, well-ventilated area designated for corrosive materials.[2][3]

o Container: Keep the container tightly closed to prevent absorption of moisture and CO2 from
the air.[2]
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e Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid anhydrides, and
acid chlorides.[3] Accidental mixing can cause violent reactions.

» Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard pictograms.

Emergency Response Protocols

Immediate and correct action is critical in the event of an exposure or spill.

Exposure Event

Skin Conta/ Eye Conta‘% Inhalation
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Caption: Decision-making workflow for first aid response to chemical exposure.

First-Aid Measures

o General Advice: Show the Safety Data Sheet to the attending medical professional.[2]
Immediate medical attention is required for all but the most minor, quickly decontaminated
exposures.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.[2][14] Remove contact lenses if present and

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH6449414&productDescription=2-%283-METHOXYPHENL%29ETHLAMIN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1588291?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AAL1632314&productDescription=R+1-3-METHOXYPHENL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6449414&productDescription=2-%283-METHOXYPHENL%29ETHLAMIN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1632314&productDescription=R+1-3-METHOXYPHENL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

easy to do.[2] Seek immediate medical attention.[7]

Skin Contact: Immediately take off all contaminated clothing.[7] Wash the affected area with
plenty of soap and water for at least 15 minutes.[2][14] Seek immediate medical attention as
chemical burns may not be immediately apparent.[3]

Inhalation: Move the individual to fresh air at once.[2][14] If breathing is difficult or has
stopped, provide artificial respiration (avoiding mouth-to-mouth if the substance was
ingested).[3] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[2][3] This is critical, as the corrosive nature of the
compound can cause secondary damage to the esophagus during emesis.[3] Rinse the
mouth with water and have the person drink plenty of water if they are conscious.[2] Seek
immediate medical attention.[7]

Spill Response Protocol

Evacuate: Immediately alert others and evacuate the immediate area.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Control: Prevent the spill from spreading by using an inert absorbent material (e.g., sand,
vermiculite). Do not use combustible materials like paper towels to absorb the bulk of the
spill.

Neutralize & Absorb: For small spills, cautiously neutralize with a weak acid (e.g., citric acid
solution) before soaking up with an inert absorbent material.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[2][10]

Decontaminate: Clean the spill area thoroughly with soap and water.

Report: Report the incident to the appropriate safety personnel.

Disposal Considerations
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Chemical waste must be handled in accordance with all local, regional, and national
regulations.[9][15]

o Waste Stream: Dispose of unused (S)-1-(3-Methoxyphenyl)ethylamine and any spill
cleanup materials as hazardous chemical waste.

o Containerization: Use a designated, properly labeled, and sealed container for waste.

» Prohibition: Never dispose of this chemical down the drain or in general waste, as it is
harmful to aquatic life.[2][5]

This guide is intended to augment, not replace, the official Safety Data Sheet provided by the
manufacturer and the established safety protocols of your institution. A culture of safety,
grounded in a thorough understanding of the chemicals being handled, is paramount to
successful and safe research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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